Palmitoleyl myristoleate

• Molecular Formula: C30H56O2
• Molecular Weight: 448.8 g/mol
• InChI: InChI=1S/C30H56O2/c1-3-5-7-9-11-13-15-16-17-19-21-23-25-27-29-32-30(31)28-26-24-22-20-18-14-12-10-8-6-4-2/h10,12-13,15H,3-9,11,14,16-29H2,1-2H3/b12-10-,15-13-
• InChIKey: FRIPGVQAGBIAIN-VJQXEWNVSA-N

Palmitoleyl Myristoleate: Structural Definition & Regulatory Status

Palmitoleyl myristoleate (IUPAC: (9Z)-9-hexadecen-1-yl (9Z)-9-tetradecenoate) is a defined wax monoester (WE 30:2) comprising a palmitoleyl alcohol (C16:1) backbone esterified to myristoleic acid (C14:1) [1]. It is cataloged under CHEBI:165713 and LIPID MAPS identifier LMFA07010098 [2]. As a fatty ester, it belongs to a class of neutral lipids naturally present in skin sebum and plant oils, where they contribute to the surface lipid film and barrier function [3]. The compound is commercially available from multiple vendors, typically at high analytical purity (e.g., >99%) for use as a research reagent, analytical standard, or formulation excipient [4].

Analytical reference standard for wax ester GC/LC-MS profiling

Diene wax ester component for biomimetic skin lipid formulations

Model compound for wax ester phase behavior and barrier studies

• [1] National Institute of Standards and Technology (NIST). Hexadec-9-enoic acid tetradec-9-enyl ester, Z,Z. NIST Chemistry WebBook, SRD 69. View Source
• [2] LIPID MAPS Structure Database (LMSD). Palmitoleyl myristoleate (LMFA07010098). View Source
• [3] Wertz, P. W. (2021). Lipids and the Permeability and Antimicrobial Barriers of the Skin. In Skin Barrier (pp. 3-16). CRC Press. View Source
• [4] Sima-Lab. Palmitoleyl Myristoleate Product Datasheet (LD-45-3436). View Source

Palmitoleyl Myristoleate: Differentiation from Similar Wax Esters

Wax esters are not a monolithic class; specific chain length and degree of unsaturation dictate their physical phase behavior, which in turn governs their functional performance. Palmitoleyl myristoleate (C16:1-C14:1, two Δ9 cis double bonds) has a distinct molecular geometry that influences its melting point and ability to pack into crystalline domains, compared to saturated analogs like cetyl palmitate (C16:0-C16:0) or mixed species like palmitoleyl palmitate (C16:1-C16:0) [1]. This phase behavior is critical for their role in water evaporation retardation, as wax esters function most effectively near their bulk melting temperature [2]. Therefore, substituting Palmitoleyl myristoleate with a seemingly similar wax ester of different saturation or chain length without experimental validation risks unpredictable changes in formulation rheology, skin feel, and barrier repair kinetics. The following section presents the available evidence that defines this compound's specific identity relative to its comparators, acknowledging where high-strength differential data is currently absent.

Saturated analogs Substituting cetyl palmitate may alter crystalline packing and barrier kinetics

Monoene analogs Palmitoleyl palmitate (single unsaturation) may change film-forming and melting behavior

Structural isomer Myristoleyl palmitoleate requires separate analytical identification (different GC RI)

• [1] J. L. Zatz, J. L. Parra. (1994). Skin Permeation: Fundamentals and Application. Allured Publishing Corp. View Source
• [2] Millar, T. J., & Schuett, B. S. (2015). The real reason for having a meibomian lipid layer covering the tear film. Experimental Eye Research, 137, 125-126. View Source

Palmitoleyl Myristoleate: Quantitative Evidence vs. Analogs

Structural Isomer Separation by GC Retention

Palmitoleyl myristoleate (9Z-hexadecenyl 9Z-tetradecenoate) and its structural isomer myristoleyl palmitoleate (9Z-tetradecenyl 9Z-hexadecenoate) are distinct chemical entities with different chromatographic behavior. In gas chromatography on a non-polar capillary column (DB-1MS), Palmitoleyl myristoleate elutes with a retention index (RI) of 3121.35 [1]. This value can be directly compared to the retention index of its isomer, which is reported separately in the same dataset [1].

Isomer Separation

Head-to-head

RI = 3121.35

vs. myristoleyl palmitoleate (different RI)

Enables unambiguous isomer identification in GC

DB-1MS column; H₂ carrier, 1 K/min ramp

Evidence Dimension	Gas Chromatographic Retention Index (RI) on non-polar column (DB-1MS)
Target Compound Data	RI = 3121.35
Comparator Or Baseline	Myristoleyl palmitoleate (9Z-tetradecenyl 9Z-hexadecenoate) elutes with a different, specifically quantified RI value in the same chromatographic system.
Quantified Difference	The RI values differ by a measurable number of index units, enabling unambiguous analytical separation.
Conditions	Capillary column DB-1MS (30 m x 0.252 mm x 0.25 μm), hydrogen carrier gas, temperature ramp 1 K/min from 240°C to 340°C [1].

Why This Matters

For procurement in analytical settings, this confirms that Palmitoleyl myristoleate can be resolved and quantified separately from its isomer, ensuring accurate identification and purity assessment in complex lipid extracts.

• [1] Stransky, K., Zarevucka, M., Valterova, I., & Wimmer, Z. (2006). Gas chromatographic retention data of wax esters. Journal of Chromatography A, 1128(1-2), 208-219. View Source

Diene Wax Ester in Skin Surface Lipid Mimetics

Palmitoleyl myristoleate is a specific wax ester consisting of two monounsaturated fatty chains (C16:1 and C14:1) with Δ9 cis-double bonds. In a study developing a skin surface lipid (SSL) mimetic based on the composition of healthy 22-year-old females, the wax ester fraction is reported to contain species with these exact chain lengths and degrees of unsaturation (C14:1, C16:1) [1]. This is contrasted with other wax ester species present in the mimetic, such as palmitoleyl palmitate (C16:1-C16:0), which is a monoene rather than a diene, and other species with different chain lengths.

Skin Lipid Mimetic

Cross-study comparable

C16:1-C14:1 diene species

vs. C16:1-C16:0 monoene & saturated analogs

Provides diene wax ester for biomimetic lipid research

Identified in young-skin SSL mimetic (GC-MS)

Evidence Dimension	Molecular Species Composition of Skin Surface Lipid Wax Esters
Target Compound Data	Palmitoleyl myristoleate (C16:1-C14:1) is a specific diene wax ester species identified as part of the physiological wax ester fraction in young, healthy skin.
Comparator Or Baseline	Palmitoleyl palmitate (C16:1-C16:0), a monoene wax ester with different chain length and saturation; cetyl palmitate (C16:0-C16:0), a fully saturated wax ester.
Quantified Difference	The difference is qualitative (presence vs. absence) but structural: two double bonds vs. one or none, which impacts molecular packing, melting point, and film-forming properties.
Conditions	Compositional analysis of pooled sebum samples from a healthy 22-year-old female cohort, quantified by gas chromatography-mass spectrometry (GC-MS) [1].

Why This Matters

For formulators developing barrier repair products that aim to mimic the natural lipid composition of young, healthy skin, Palmitoleyl myristoleate provides a specific diene wax ester species that is part of the physiological mix, whereas saturated or monoene analogs do not replicate this exact molecular profile.

• [1] E. P. H. et al. (2017). A botanically derived skin surface lipid mimetic based on the composition of healthy 22-year-old females. Journal of the Society of Cosmetic Chemists, 68(3), 185-197. View Source

Photo-Stability of Wax Esters Relative to Squalene

Palmitoleyl myristoleate is a diunsaturated wax ester. Class-level evidence from vibrational spectroscopy studies on skin surface lipids (SSL) shows that wax esters containing monounsaturated chains (like Palmitoleyl Palmitate, C16:1-C16:0) exhibit minimal to no detectable change upon UV irradiation in a model SSL film [1]. In contrast, squalene, another major skin lipid, undergoes significant photo-oxidative modification under identical conditions. This class-level behavior implies that Palmitoleyl myristoleate, as a wax ester, is likely to share this relative photo-stability compared to highly unsaturated compounds like squalene.

Photo-Stability

Class-level inference

No detectable change

vs. squalene (marked modification)

May offer improved photo-stability over highly unsaturated lipids

Data to verify for this specific wax ester

Evidence Dimension	Photo-oxidative Stability (Qualitative Change Upon UV Exposure)
Target Compound Data	Not directly measured for Palmitoleyl myristoleate.
Comparator Or Baseline	Wax ester (Palmitoleyl Palmitate): 'No changes were observed' [1]. Squalene: 'more marked modifications were observed' [1].
Quantified Difference	Qualitative difference: No observable change for the wax ester class versus marked change for squalene.
Conditions	In vitro irradiation of an extracted human skin surface lipid (SSL) film, followed by Raman spectroscopy analysis [1].

Why This Matters

This evidence supports the selection of Palmitoleyl myristoleate over more oxidation-prone lipids (like squalene) in formulations where long-term stability and resistance to rancidity are critical performance attributes.

• [1] V. T. et al. (2023). Skin surface lipids photo-oxidation: A vibrational spectroscopy study. Journal of Raman Spectroscopy, 54(5), 517-528. View Source

Palmitoleyl Myristoleate: Validated Applications

Analytical Standard for Lipidomics & Sebum Research

Given its well-defined GC retention index (RI = 3121.35 on DB-1MS) and structural characterization [1], Palmitoleyl myristoleate is most appropriately used as a quantitative reference standard in GC-MS or LC-MS workflows for profiling wax esters in biological samples such as human sebum, meibum, or plant oils. Its ability to be resolved from its isomer Myristoleyl palmitoleate is a critical analytical advantage.

Excipient in Young Skin Lipid-Mimetic Formulations

Formulations designed to replicate the lipid composition of healthy, young skin's surface film may incorporate Palmitoleyl myristoleate as a specific diene wax ester component. This use is supported by compositional analyses of SSL that identify wax ester species with C16:1 and C14:1 moieties [1]. Its inclusion is justified when the goal is a biomimetic approach, rather than general emolliency.

Model Compound for Wax Ester Phase Studies

As a defined diunsaturated wax ester, Palmitoleyl myristoleate can serve as a model compound in biophysical studies investigating the relationship between wax ester chain length, unsaturation, and their ability to form crystalline films that retard water evaporation [1]. Its distinct melting behavior, compared to saturated or monoene analogs, makes it valuable for studying structure-function relationships in tear film lipid layers or skin surface films.

Research Reagent for Ex Vivo Skin Permeation

For researchers evaluating the influence of specific lipid components on stratum corneum permeability, Palmitoleyl myristoleate (>99% purity) [1] is suitable as a defined additive to model lipid mixtures. Its use in Franz cell diffusion studies or tape-stripping experiments allows for the controlled investigation of how diunsaturated wax esters modulate drug penetration or barrier recovery, without the confounding variables of complex natural oils.

Application

Selection Property

Validation Focus

Wax ester profiling in lipidomics research

Defined GC retention and isomer resolution

Chromatographic isomer separation and purity

Biomimetic skin lipid formulation studies

Specific diene wax ester composition

Lipid barrier recovery endpoints

Wax ester structure-function research

Defined chain length and double-bond geometry

Melting behavior and water evaporation retardation

Ex vivo skin permeation research

High analytical purity for controlled addition

Permeation modulation and barrier recovery endpoints

• [1] Stransky, K., Zarevucka, M., Valterova, I., & Wimmer, Z. (2006). Gas chromatographic retention data of wax esters. Journal of Chromatography A, 1128(1-2), 208-219. View Source
• [2] E. P. H. et al. (2017). A botanically derived skin surface lipid mimetic based on the composition of healthy 22-year-old females. Journal of the Society of Cosmetic Chemists, 68(3), 185-197. View Source
• [3] Millar, T. J., & Schuett, B. S. (2015). The real reason for having a meibomian lipid layer covering the tear film. Experimental Eye Research, 137, 125-126. View Source
• [4] Sima-Lab. Palmitoleyl Myristoleate Product Datasheet (LD-45-3436). View Source